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Compound of Interest

Compound Name: GPR35 agonist 1

Cat. No.: B15144060

Essential Safety and Handling Guide for GPR35
Agonist 1

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling GPR35 Agonist 1. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices and build confidence in
chemical handling.

Pre-Handling and Engineering Controls

Before handling GPR35 Agonist 1, ensure that all necessary engineering controls are in place
and functioning correctly. A thorough risk assessment should be conducted to identify potential
hazards.

e Fume Hood: All work with GPR35 Agonist 1, especially when in powdered form or when
creating solutions, must be conducted in a certified chemical fume hood to prevent inhalation
of vapors, dust, or aerosols.[1]

o Ventilation: The laboratory should be well-ventilated to minimize the concentration of any
airborne contaminants.[1]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and have been recently tested.[1] In case of accidental exposure,
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these are critical for immediate decontamination.[1]

Personal Protective Equipment (PPE)

The following Personal Protective Equipment (PPE) is mandatory when handling GPR35
Agonist 1 to protect from potential chemical exposure.[2]
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Goggles or Face Shield

Chemical splash goggles are
required to provide full
protection against splashes
and impacts. If there is a
significant splash risk, a full
face shield should be worn in

addition to safety goggles.[3]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are a good initial
choice for handling many
solvents and chemicals.[4]
However, it is crucial to consult
a glove compatibility chart for
the specific solvents being
used with GPR35 Agonist 1.
Always double-glove when
handling concentrated

solutions.

Body Protection

Laboratory Coat

A flame-resistant lab coat that
covers the arms and torso is
required.[3] Ensure it is fully

buttoned.

Footwear

Closed-Toed Shoes

Sandals, flip-flops, and other
open-toed shoes are strictly
prohibited in the laboratory.

Respiratory Protection

Respirator (if necessary)

If there is a risk of generating
aerosols or fine dust outside of
a fume hood, a NIOSH-
approved respirator may be
necessary. Consult with your
institution's environmental

health and safety department.
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Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of GPR35
Agonist 1 and ensuring a safe laboratory environment.

¢ Receiving and Unpacking: Upon receipt, carefully inspect the container for any damage or
leaks. Wear appropriate PPE during unpacking.

* Weighing: Weighing of the powdered compound should be performed in a fume hood or a
ventilated balance enclosure to avoid inhalation of fine particles.

¢ Solution Preparation: When preparing solutions, add the solute to the solvent slowly to avoid
splashing.

» Storage: Store GPR35 Agonist 1 in a cool, dry, and well-ventilated area, away from
incompatible materials. The specific storage temperature should be based on the
manufacturer's recommendations, which for similar compounds is often at -20°C for up to a
month or -80°C for up to six months.[5] Protect from light.[5]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.
e Minor Spill (in a fume hood):
o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the contaminated material into a sealed, labeled hazardous waste container.
o Decontaminate the area with an appropriate solvent.
o Major Spill (outside a fume hood):

o Evacuate the immediate area.
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o Alert your supervisor and institutional safety office.
o Prevent others from entering the area.

o Follow your institution's specific procedures for major chemical spills.

e Accidental Exposure:

[¢]

Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station, holding the eyelids open.[1] Seek immediate medical attention.

o Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan

All waste generated from the handling of GPR35 Agonist 1 must be disposed of as hazardous
chemical waste in accordance with local, state, and federal regulations.

o Solid Waste: Contaminated gloves, absorbent materials, and empty containers should be
placed in a designated, sealed, and clearly labeled hazardous waste container.

 Liquid Waste: Unused solutions containing GPR35 Agonist 1 should be collected in a
designated, sealed, and clearly labeled hazardous waste container. Do not pour chemical
waste down the drain.

GPR35 Signaling Pathway

GPR35 is a G protein-coupled receptor (GPCR) that, upon activation by an agonist, can couple
to various G proteins to initiate downstream signaling cascades.[6] The primary signaling
pathway involves the activation of Gal3.[7] Activation can also lead to the recruitment of (3-

arrestin-2.[7]
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Caption: GPR35 signaling pathway upon agonist binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. youtube.com [youtube.com]
. m.youtube.com [m.youtube.com]

. youtube.com [youtube.com]

1
2
3
¢ 4. LabXchange [labxchange.org]
5. medchemexpress.com [medchemexpress.com]
6. bocsci.com [bocsci.com]

7

. Agonist activation of the G protein-coupled receptor GPR35 involves transmembrane
domain 11l and is transduced via Gal3 and (-arrestin-2 - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15144060?utm_src=pdf-body-img
https://www.benchchem.com/product/b15144060?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=DHfY1aAKym4
https://m.youtube.com/watch?v=i1D6zpSw_6Q
https://www.youtube.com/watch?v=tJzTPRISpPQ
https://www.labxchange.org/library/items/lb:LabXchange:97d3c5d3:html:1
https://www.medchemexpress.com/gpr35-agonist-3.html
https://www.bocsci.com/tag/gpr35.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3041261/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3041261/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling GPR35
agonist 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144060#personal-protective-equipment-for-
handling-gpr35-agonist-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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